Cas no 41411-61-4 (2,2',3,4,5,6-Hexachlorobiphenyl)

• Product Name: 2,2',3,4,5,6-Hexachlorobiphenyl
• CAS No: 41411-61-4
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 329467
• PubChem ID: 91635
• Update Time: 2025-05-24

2,2',3,4,5,6-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4,5,6-Hexachlorobiphenyl
• 1,2,3,4,5-pentachloro-6-(2-chlorophenyl)benzene
• 2,2',3,4,5,6-Hexachlorobiphenyl Solution
• , 3, 4
• , 5, 6-HEXACHLOROBIPH
• 2, 2
• 1,1'-Biphenyl, hexachloro-
• SCHEMBL308792
• DTXSID9074149
• UNII-QKA43915PV
• QKA43915PV
• Hexachloro-1,1'-biphenyl
• 41411-61-4
• DTXCID8039906
• Q27287304
• PCB 142
• 26601-64-9
• 1,1'-Biphenyl, 2,2',3,4,5,6-hexachloro-
• UNII-416O992G98
• 2,2',3,4,5,6-Hexachloro-1,1'-biphenyl
• 2,2',3,4,5,6-Hexachlorbiphenyl
• 416O992G98
• RUEIBQJFGMERJD-UHFFFAOYSA-N
• HEXACHLOROBIPHENYL

• Inchi： 1S/C12H4Cl6/c13-6-4-2-1-3-5(6)7-8(14)10(16)12(18)11(17)9(7)15/h1-4H
• InChI Key： RUEIBQJFGMERJD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 136°C
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 184 ºC
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,4,5,6-Hexachlorobiphenyl

Introduction to 2,2',3,4,5,6-Hexachlorobiphenyl (CAS No. 41411-61-4)

2,2',3,4,5,6-Hexachlorobiphenyl, with the chemical formula C₁₂H₃Cl₆ and CAS number 41411-61-4, is a chlorinated derivative of biphenyl. This compound belongs to the class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential biological effects. The extensive chlorination of the biphenyl core imparts unique chemical and physical properties to this molecule, making it of significant interest in both industrial and research contexts.

The synthesis of 2,2',3,4,5,6-Hexachlorobiphenyl involves a multi-step chlorination process typically carried out under controlled conditions to ensure high yield and purity. The biphenyl core serves as the starting material, and selective chlorination is achieved using reagents such as chlorine gas or sulfuryl chloride. The reaction is often conducted in the presence of catalysts to enhance efficiency and minimize byproduct formation. The final product is characterized by its high chlorine content, which contributes to its stability and resistance to degradation.

From a structural perspective, 2,2',3,4,5,6-Hexachlorobiphenyl exhibits a planar biphenyl ring system with six chlorine atoms attached at specific positions. This arrangement results in a highly symmetrical molecule with distinct electronic and steric properties. The presence of multiple chlorine atoms increases the electron-withdrawing effect on the aromatic system, influencing its reactivity in various chemical transformations. These properties make it a valuable intermediate in organic synthesis and a model compound for studying the effects of halogenation on aromatic molecules.

The environmental behavior of 2,2',3,4,5,6-Hexachlorobiphenyl has been extensively documented due to its persistence in the environment and potential bioaccumulation. Studies have shown that this compound can resist degradation through photolytic and microbial processes, leading to its long-term presence in soil and aquatic systems. Its mobility in water and ability to bind to organic matter contribute to its widespread distribution in ecosystems. Consequently, understanding its environmental fate and impact is crucial for assessing risks associated with its release.

Recent research has focused on the toxicological profile of 2,2',3,4,5,6-Hexachlorobiphenyl to better understand its potential health effects. While it shares structural similarities with other PCBs known for their endocrine-disrupting activities, studies have indicated that certain chlorinated biphenyls may exhibit different toxicological outcomes due to variations in their substitution patterns. Investigations using in vitro and in vivo models have explored its effects on metabolic pathways and cellular signaling processes. These studies provide insights into the mechanisms by which this compound may exert its biological influence.

In industrial applications, 2'3'4'5'6-Hexachlorobiphenyl has found use as a precursor in the synthesis of specialized chemicals used in flame retardants and plasticizers. Its high thermal stability and compatibility with other organic compounds make it a suitable candidate for these applications. Additionally, 2'3'4'5'6-Hexachlorobiphenyl serves as a reference standard in analytical chemistry for identifying and quantifying chlorinated biphenyls in environmental samples. Its well-characterized structure allows researchers to develop accurate methods for detecting trace levels of PCBs in complex matrices.

The development of novel analytical techniques has significantly enhanced our ability to study hexachlorobiphenyl compounds like CAS No 41411-61-4. Advanced mass spectrometry methods coupled with high-performance liquid chromatography (HPLC) enable high-resolution separation and detection of these compounds even at low concentrations. These techniques are essential for monitoring environmental contamination and assessing human exposure levels. Furthermore, 2'3'4'5'6-Hexachlorobiphenyl derivatives are used as tracers in ecological studies to track the movement of PCBs through food webs.

Future research directions may explore the development of greener synthetic routes for producing hexachlorobiphenyl derivatives while minimizing hazardous byproducts. Innovations in catalytic systems could enable more selective chlorination processes, reducing environmental impact without compromising yield or purity. Additionally, understanding the long-term effects of chronic exposure to low levels of these compounds remains an important area of investigation particularly concerning developmental toxicity.

The role of computational chemistry in studying hexachlorobiphenyl compounds is also gaining prominence as molecular modeling techniques provide valuable insights into their structure-property relationships*. By simulating interactions between these molecules and biological targets, researchers can predict toxicological outcomes more efficiently than traditional experimental methods alone.* This approach accelerates drug discovery efforts* by identifying promising candidates early* while minimizing unnecessary laboratory testing*.

In conclusion, hexachlorobiphenyl (CAS No 41411-61-4) represents a fascinating subject of study due to its unique chemical properties* environmental persistence* potential biological effects* industrial applications* analytical utility* and ongoing research efforts.* As our understanding evolves* so too will our ability*to harness this compound's potential responsibly.* Continued investigation into its behavior* mechanisms* transformations* derivatives* alternatives* technologies* collaborations* regulations* education* outreach programs* policies worldwide will ensure that knowledge advances without compromising safety or sustainability.*